BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Suppliers and Technical Guide for
Pretomanid-d4

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pretomanid-d4

Cat. No.: B15556213

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for
Pretomanid-d4, its physicochemical properties, and its application in bioanalytical
methodologies. This document is intended to serve as a valuable resource for researchers,
scientists, and drug development professionals utilizing deuterated Pretomanid in their studies.

Introduction to Pretomanid and its Deuterated
Analog

Pretomanid is a nitroimidazooxazine antimycobacterial agent that has demonstrated significant
activity against both replicating and non-replicating Mycobacterium tuberculosis (M. tb).[1] It is
a prodrug that requires bio-activation within the mycobacterial cell to exert its bactericidal
effects.[1] The deuterated analog, Pretomanid-d4, is a stable isotope-labeled version of
Pretomanid, which is primarily used as an internal standard in quantitative bioanalysis by liquid
chromatography-mass spectrometry (LC-MS).[2][3] The use of a deuterated internal standard is
considered the gold standard in LC-MS-based bioanalysis as it corrects for variability during
sample preparation and analysis, leading to enhanced accuracy and precision.[4]

Commercial Suppliers of Pretomanid-d4

Several commercial suppliers offer Pretomanid-d4 for research purposes. The following table
summarizes the available information for some of these suppliers. It is recommended to contact
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the suppliers directly for the most up-to-date information, including pricing and availability.

Molecular Available
. Product CAS Molecular ] . o
Supplier Weight ( Purity Quantitie
Name Number Formula
g/mol ) s
(S)-PA
LGC 824-d4 1346617- C14HsDaF3 363.28 >95% 0.5mg, 2.5
Standards (Pretomani  34-2 NsOs ' (HPLC) mg, 5 mg
d-d4)
MedchemE  Pretomanid 1346617- C14HsDaF3
363.28 99.39% 500 pg
Xpress -d4 34-2 NsOs
5mg,
o Pretomanid 10mg,
CymitQuim 1346617- C14HsDaF3 Not
_ -d4 (PA- 363.28 N 25mg,
ica 34-2 NsOs Specified
824-d4) 50mg,
100mg
Simson
Pretomanid 1346617- Not Not High Contact for
Pharma - o . .
o D4 34-2 Specified Specified Quality details
Limited
10MG,
Pretomanid
o Not Not Not Not 25MG,
Clinivex -d4 (PA- -~ - - »
Specified Specified Specified Specified 50MG,
824-d4)
100MG

Physicochemical and Technical Data

The following table summarizes the key physicochemical and technical data for Pretomanid-

d4.
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Parameter Value Reference
CAS Number 1346617-34-2
Molecular Formula C14HsD4F3N30s
Molecular Weight 363.28 g/mol
Exact Mass 363.098
(S)-PA 824-d4, (6S)-6,7-
Dihydro-2-nitro-6-[[4-
Synonyms (trifluoromethoxy)phenyllmetho

xy-d2]-5H-imidazo[2,1-
bJoxazine-5,5-d2

Storage Temperature

+4°C

Purity (LGC Standards)

>95% (HPLC)

Purity (MedchemExpress)

99.72%

Applications

Internal standard for
gquantitative analysis by NMR,
GC-MS, or LC-MS.

Mechanism of Action of Pretomanid

Pretomanid's efficacy against M. tb is attributed to its dual mechanism of action, targeting both

replicating and non-replicating bacteria.

» Aerobic Conditions (Replicating Bacilli): Under aerobic conditions, Pretomanid inhibits the

synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.

This disruption of cell wall integrity leads to bacterial death.

e Anaerobic Conditions (Non-Replicating Bacilli): In the low-oxygen environments

characteristic of host granulomas, Pretomanid is activated by the deazaflavin-dependent

nitroreductase (Ddn) enzyme. This activation, which is dependent on the reduced cofactor

F420, leads to the generation of reactive nitrogen species, including nitric oxide (NO). These
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reactive species act as respiratory poisons, leading to bacterial death even in a dormant
State.

The following diagram illustrates the activation pathway of Pretomanid in Mycobacterium
tuberculosis.
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Pretomanid Activation Pathway in M. tuberculosis
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Bioanalytical Workflow for Pretomanid Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Pretomanid-d4]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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